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Compound of Interest

Compound Name: 2-Aminofluorene-13C

cat. No.: B12301111

Technical Guide: 2-Aminofluorene-3C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with 2-Aminofluorene-13C, a critical isotopically labeled compound
used in metabolism, genotoxicity, and carcinogenesis research.

Physicochemical and Analytical Data

The following tables summarize the key quantitative data for 2-Aminofluorene-13C, compiled
from various sources.

General Properties

Property Value Source

Chemical Formula 13CC12H11N LGC Standards[1]
Molecular Weight 182.23 g/mol LGC Standards[1]
CAS Number 335081-08-8 LGC Standards[1]
Appearance Off-white to light yellow solid MedchemExpress|[2]
Melting Point 124-128 °C Sigma-Aldrich[3]

Purity and Isotopic Enrichment
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Analysis Specification Source

CDN Isotopes[4],

Chemical Purity (HPLC) >98%

MOLNOVA[5]

] ) LGC Standards[1], CDN

Isotopic Enrichment =99 atom % 13C

Isotopes[4]

) ] MedchemExpress[2],

1H NMR Spectrum Consistent with structure

MOLNOVA[5]
Water Content (Karl Fischer) 0.20% MedchemExpress[2]

Experimental Protocols

Detailed experimental protocols for the analysis of 2-Aminofluorene-3C are crucial for ensuring
data integrity and reproducibility. While specific parameters may vary between laboratories, the
following outlines the general methodologies employed.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

HPLC is a standard method for determining the chemical purity of 2-Aminofluorene-13C.
Typical Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

e Column: Areverse-phase C18 column is commonly used.

» Mobile Phase: A gradient of acetonitrile and water is often employed to achieve optimal
separation.

o Detection: UV detection at a wavelength where the analyte has maximum absorbance.

» Quantification: The purity is calculated based on the area percentage of the main peak
relative to the total peak area.
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Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation

1H NMR spectroscopy is utilized to confirm the chemical structure of the compound.
Typical Protocol:

e Solvent: Deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-de) is typically used to
dissolve the sample.

 Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

e Analysis: The resulting spectrum is analyzed for chemical shifts, integration, and coupling
patterns, which should be consistent with the known structure of 2-Aminofluorene.

Mass Spectrometry (MS) for Isotopic Enrichment

Mass spectrometry is the primary technique for determining the isotopic enrichment of the 3C-
labeled compound.

Typical Protocol:

« lonization: Techniques such as electron ionization (EI) or electrospray ionization (ESI) can be
used.

e Analysis: The mass spectrum will show the molecular ion peaks for the 3C-labeled and
unlabeled species.

» Calculation: The isotopic enrichment is calculated from the relative intensities of these peaks.

Metabolic Activation and DNA Damage Pathway

2-Aminofluorene is a known procarcinogen that requires metabolic activation to exert its
genotoxic effects. The 13C label provides a valuable tool for tracing its metabolic fate and
interaction with cellular macromolecules.[6]
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Caption: Metabolic activation pathway of 2-Aminofluorene-13C leading to DNA damage.

General Analytical Workflow

The following diagram illustrates a typical workflow for the quality control analysis of a
synthesized batch of 2-Aminofluorene-13C.
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Caption: Quality control workflow for 2-Aminofluorene-13C analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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